Cas no 921607-20-7 (Butanamide, N-[2-(4-hydroxyphenyl)ethyl]-3-methyl-)

• Product name: Butanamide, N-[2-(4-hydroxyphenyl)ethyl]-3-methyl-
• CAS No: 921607-20-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546
• CID: 754504
• PubChem ID: 24284652

Butanamide, N-[2-(4-hydroxyphenyl)ethyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[2-(4-hydroxyphenyl)ethyl]-3-methyl-
• N-[2-(4-hydroxyphenyl)ethyl]-3-methylbutanamide
• 921607-20-7
• AKOS010245174
• DTXSID50640677
• SCHEMBL10063265

• Inchi： InChI=1S/C13H19NO2/c1-10(2)9-13(16)14-8-7-11-3-5-12(15)6-4-11/h3-6,10,15H,7-9H2,1-2H3,(H,14,16)
• InChI Key： WEZYUYBFOZNOHM-UHFFFAOYSA-N
• SMILES： CC(C)CC(=O)NCCC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 2.4